Cas no 35676-45-0 (1,2-Benzoxathiin-4(3H)-one, 5,7-dimethyl-, 2,2-dioxide)

• Product Name: 1,2-Benzoxathiin-4(3H)-one, 5,7-dimethyl-, 2,2-dioxide
• CAS No: 35676-45-0
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 292541
• PubChem ID: 23333268
• Update Time: 2025-04-19

1,2-Benzoxathiin-4(3H)-one, 5,7-dimethyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzoxathiin-4(3H)-one, 5,7-dimethyl-, 2,2-dioxide
• 5,7-dimethyl-2,2-dioxo-1,2λ⁶-benzoxathiin-4-one
• DTXSID10633025
• 5,7-Dimethyl-2H-1,2lambda~6~-benzoxathiine-2,2,4(3H)-trione
• 35676-45-0
• SCHEMBL11449737

• Inchi： 1S/C10H10O4S/c1-6-3-7(2)10-8(11)5-15(12,13)14-9(10)4-6/h3-4H,5H2,1-2H3
• InChI Key： DEDQZDZIPSSZTD-UHFFFAOYSA-N
• SMILES： S1(CC(C2C(C)=CC(C)=CC=2O1)=O)(=O)=O

Computed Properties

• Exact Mass: 226.03
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones